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Compound of Interest

Compound Name: Yttrium chloride

Cat. No.: B085317 Get Quote

This guide provides essential safety and logistical information for the proper disposal of yttrium
chloride, tailored for researchers, scientists, and drug development professionals. Adherence

to these procedures is critical for ensuring laboratory safety and environmental compliance.

Immediate Safety and Handling Precautions
Before beginning any disposal-related activities, ensure you are in a well-ventilated area,

preferably a fume hood, and are wearing the appropriate Personal Protective Equipment

(PPE).[1] Yttrium chloride is known to cause skin and serious eye irritation and may cause

respiratory irritation.[2][3] It is also very toxic to aquatic life with long-lasting effects.[2][4]

Recommended Personal Protective Equipment (PPE):
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PPE Item Specification Citation

Eye/Face Protection

Chemical safety glasses with

side shields or splash-proof

goggles.

[5]

Skin Protection

Chemical-impermeable gloves

and suitable long-sleeved

clothing.

[4][5]

Respiratory Protection

NIOSH/MSHA approved

respirator, especially when

dusts may be generated.

[5][6]

Step-by-Step Disposal Protocol
Yttrium chloride waste must be managed as hazardous waste in accordance with all federal,

state, and local regulations.[2][5][7] Do not dispose of yttrium chloride down the drain or in

regular trash.[3][6][8]

Procedure 1: Disposal of Solid Yttrium Chloride
Waste
This procedure applies to unused yttrium chloride, contaminated lab materials (e.g., weigh

boats, gloves), and spill cleanup residues.

Waste Collection:

Carefully sweep or vacuum up any spilled solid yttrium chloride. Use a vacuum with a

high-efficiency particulate absolute (HEPA) air filter to minimize dust generation.[5]

Place the yttrium chloride waste and any contaminated disposable materials into a

suitable, clearly labeled, and tightly sealed container.[3][4][6] It is recommended to leave

chemicals in their original containers when possible and not to mix them with other waste.

[8]

Labeling:
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Clearly label the container as "Hazardous Waste: Yttrium Chloride". Include the date and

any other information required by your institution's environmental health and safety (EHS)

department.

Storage:

Store the sealed container in a cool, dry, and well-ventilated area away from incompatible

materials such as oxidizing agents, acids, and strong bases.[6]

Final Disposal:

Arrange for pickup and disposal through a licensed professional waste disposal service or

an approved waste disposal plant.[3][4][8][9] Contact your institution's EHS department for

specific procedures.

Procedure 2: Disposal of Aqueous Yttrium Chloride
Waste
Aqueous solutions containing yttrium chloride should be treated to precipitate the yttrium as a

more stable, insoluble salt before disposal. The following protocol describes the precipitation of

yttrium as yttrium carbonate.[1]

Experimental Protocol: Precipitation of Yttrium Carbonate

Initial Collection & Preparation:

Collect all aqueous waste containing dissolved yttrium chloride in a designated, sealed,

and clearly labeled container.[1]

Perform this procedure in a well-ventilated fume hood while wearing appropriate PPE.[1]

Neutralization:

Slowly add a dilute solution of sodium hydroxide (NaOH) to the aqueous yttrium chloride
waste while stirring continuously.

Monitor the pH of the solution until it becomes neutral (pH 7).[1]
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Precipitation:

While still stirring, slowly add a saturated solution of sodium carbonate (Na₂CO₃) to the

neutralized yttrium solution.

A white precipitate of yttrium carbonate (Y₂(CO₃)₃) will form.[1]

Continue adding the sodium carbonate solution until no more precipitate is formed.[1]

Settling and Separation:

Allow the precipitate to settle completely, which may take several hours or overnight.[1]

Carefully decant (pour off) the clear liquid (supernatant).

Before disposal, test the supernatant for any remaining yttrium ions. In accordance with

local regulations, the supernatant may be neutralized and disposed of down the drain with

large amounts of water if it is free of hazardous materials.[1]

Final Containment and Disposal:

Transfer the remaining yttrium carbonate sludge into a heavy-duty, sealed plastic

container.[1]

Label the container "Hazardous Waste: Yttrium Carbonate" and include the date and other

required information.[1]

Arrange for disposal of the container through your institution's certified waste management

provider.

Quantitative Safety Data
The following table summarizes key exposure limits and ecotoxicity data for yttrium and its

compounds.
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Parameter Value Species Citation

ACGIH TLV (TWA) 1 mg/m³ Yttrium [6][7]

OSHA PEL (TWA) 1 mg/m³ Yttrium [6][7]

Acute Toxicity (Fish) LC50: 0.62 mg/l (96 h) Rainbow Trout [8]

Toxicity

(Microorganisms)
EC50: 470 mg/l (3 h) Activated Sludge [8]

ACGIH TLV (Threshold Limit Value), OSHA PEL (Permissible Exposure Limit), TWA (Time-

Weighted Average), LC50 (Lethal Concentration, 50%), EC50 (Effective Concentration, 50%)

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

yttrium chloride waste.
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Yttrium Chloride Waste Generated

Determine Waste Form

Solid Waste
(Powder, Contaminated PPE)

Solid

Aqueous Waste
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Aqueous

Step 1: Collect in a
sealed, labeled container
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Yttrium Carbonate

Store container in a
designated, safe area

Step 2: Separate precipitate
from supernatant

Step 3: Collect precipitate in a
sealed, labeled container

Arrange for disposal by a
licensed waste contractor
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Workflow for the proper disposal of yttrium chloride waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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